N-Thioformylpiperidine
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Overview
Description
N-Thioformylpiperidine is a useful research compound. Its molecular formula is C6H11NS and its molecular weight is 129.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 609816. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Pharmacology
N-Thioformylpiperidine and related compounds play a significant role in drug discovery. The advancement in molecular biology and genomic sciences has a deep impact on drug discovery, particularly in understanding the genetic basis of diseases and identifying potential targets for new medicines (Drews, 2000). Additionally, pharmacogenetic studies of methyltransferase enzymes, which include thiopurine methyltransferase, highlight the role of genetic polymorphisms in influencing drug metabolism and efficacy (Weinshilboum, Otterness, & Szumlanski, 1999).
Synthesis and Biomedical Applications
Research in synthetic chemistry, such as TEMPO-Catalyzed Electrochemical C–H Thiolation, has led to the development of benzothiazoles and thiazolopyridines from N-(hetero)arylthioamides, indicating potential applications in pharmaceuticals and organic materials (Qian et al., 2017). Additionally, the study of terahertz (THz) imaging and sensing technologies in medical and security applications suggests the relevance of thio compounds in biomedical research (Wilmink & Grundt, 2011).
Metabolism and Biological Effects
The metabolism of 4-Aminopiperidine drugs, a class of therapeutic agents, by cytochrome P450s, is a crucial area of study. Understanding the N-dealkylation reaction catalyzed by CYP3A4, which involves 4-Aminopiperidines, provides insights into drug metabolism and design (Sun & Scott, 2011). Additionally, the identification of quorum-quenching N-Acyl Homoserine Lactonases from Bacillus species, which are capable of enzymatic inactivation of autoinducer molecules like AHLs, opens new avenues in microbial and pharmaceutical research (Dong et al., 2002).
Antibiotic and Antimicrobial Studies
Further studies on the synthesis and antimicrobial activity of thioformin analogues, including this compound derivatives, have shown broad antimicrobial activities, particularly against gram-positive bacteria. This highlights their potential as antibiotics (Miyagishima, Yamaguchi, & Umino, 1974). The generation of thiocillin variants through prepeptide gene replacement and in vivo processing by Bacillus cereus also underscores the role of thio compounds in antibiotic development (Acker, Bowers, & Walsh, 2009).
Properties
IUPAC Name |
piperidine-1-carbothialdehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NS/c8-6-7-4-2-1-3-5-7/h6H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXYGTCQCDHEVBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.